Cas no 131524-42-0 (hexyl 2-formyl-3-hydroxybenzoate)

• Product Name: hexyl 2-formyl-3-hydroxybenzoate
• CAS No: 131524-42-0
• Molecular Formula: C₁₄H₁₈O₄
• Molecular Weight: 250.29032
• CID: 1228985
• PubChem ID: 183067

hexyl 2-formyl-3-hydroxybenzoate Properties

Names and Identifiers

• hexyl 2-formyl-3-hydroxybenzoate
• Hexyl rhizoglyphinate
• SCHEMBL9618115
• DTXSID90157097
• 131524-42-0

• InChIKey： PIQGZGXYEQYPKR-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O4/c1-2-3-4-5-9-18-14(17)11-7-6-8-13(16)12(11)10-15/h6-8,10,16H,2-5,9H2,1H3
• SMILES： CCCCCCOC(=O)C1=C(C(=CC=C1)O)C=O

Computed Properties

• Exact Mass: 250.12054
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 250.120509
• Heavy Atom Count: 18
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6

Experimental Properties

• PSA: 63.6
• Refractive Index: 1.547
• Boiling Point: 385°C at 760 mmHg
• Flash Point: 140.4°C
• Density: 1.137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters